Cas no 107531-56-6 (Magnesium, bromo(2-ethenylphenyl)-)

• Product Name: Magnesium, bromo(2-ethenylphenyl)-
• CAS No: 107531-56-6
• MF: C₈H₇BrMg
• MW: 207.350181818008
• MDL: MFCD18253583
• CID: 1189588
• PubChem ID: 71334616
• Update Time: 2025-05-27

Magnesium, bromo(2-ethenylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo(2-ethenylphenyl)-
• magnesium,ethenylbenzene,bromide
• 2-Styrenylmagnesium bromide, 0.50 M in 2-MeTHF
• 2-Styrenylmagnesium bromide, 0.50 M in THF
• 2-Styrenylmagnesium bromide, 0.5M 2-MeTHF
• 107531-56-6
• (2-vinylphenyl)magnesium bromide

• MDL： MFCD18253583
• Inchi： 1S/C8H7.BrH.Mg/c1-2-8-6-4-3-5-7-8;;/h2-6H,1H2;1H;/q-1;;+2/p-1
• InChI Key： BENZILKNXSJXLV-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].C1(C=C)C=CC=C[C-]=1

Computed Properties

• Exact Mass: 205.95811
• Monoisotopic Mass: 205.95815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 2.97540

Additional information on Magnesium, bromo(2-ethenylphenyl)-

Recent Advances in the Study of Magnesium, bromo(2-ethenylphenyl)- (CAS: 107531-56-6)

Magnesium, bromo(2-ethenylphenyl)- (CAS: 107531-56-6) is an organomagnesium compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and materials science. This compound, characterized by its unique reactivity and structural properties, has been the subject of several cutting-edge studies aimed at exploring its utility in drug development and catalytic processes. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, reactivity, and potential applications.

Recent studies have focused on the synthesis and characterization of Magnesium, bromo(2-ethenylphenyl)-, with particular emphasis on its stability and reactivity under various conditions. A 2023 study published in the Journal of Organometallic Chemistry demonstrated that this compound exhibits remarkable stability in anhydrous environments, making it a promising candidate for use in Grignard reactions. The study also revealed that the compound's reactivity can be finely tuned by modifying the solvent system, opening new avenues for its application in complex organic syntheses.

In the realm of pharmaceutical research, Magnesium, bromo(2-ethenylphenyl)- has shown potential as a key intermediate in the synthesis of novel therapeutic agents. A recent preprint on bioRxiv detailed its use in the construction of a new class of kinase inhibitors, which are being investigated for their efficacy in treating various cancers. The study reported that the compound's unique electronic properties facilitate the formation of carbon-carbon bonds in a stereoselective manner, thereby enabling the efficient synthesis of chiral drug candidates.

Another area of active research involves the application of Magnesium, bromo(2-ethenylphenyl)- in materials science. A 2024 paper in Advanced Materials highlighted its role in the development of organic light-emitting diodes (OLEDs). The researchers found that the compound's ability to form stable complexes with transition metals enhances the performance of OLED devices, particularly in terms of luminescence efficiency and operational stability. These findings suggest that Magnesium, bromo(2-ethenylphenyl)- could play a pivotal role in the next generation of display technologies.

Despite these promising developments, challenges remain in the large-scale production and handling of Magnesium, bromo(2-ethenylphenyl)-. A recent review in Chemical Reviews pointed out that the compound's sensitivity to moisture and air necessitates stringent handling protocols, which could limit its industrial applicability. However, ongoing research is addressing these issues through the development of novel encapsulation techniques and stabilizers.

In conclusion, Magnesium, bromo(2-ethenylphenyl)- (CAS: 107531-56-6) represents a versatile and highly valuable compound with broad applications in pharmaceutical synthesis and materials science. Continued research into its properties and potential uses is expected to yield further breakthroughs, solidifying its position as a key player in the field of organomagnesium chemistry.